Cas no 1795383-34-4 (N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride)

• Product Name: N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride
• CAS No: 1795383-34-4
• MF: C₉H₁₂ClF₂N₃O₄S
• MW: 331.724086761475
• CID: 5710057
• PubChem ID: 86816292
• Update Time: 2025-06-07

N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z1744531048
• N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride
• 1795383-34-4
• AKOS026291144
• N-(3-amino-2,2-difluoropropyl)-4-nitrobenzenesulfonamide;hydrochloride
• EN300-1168823
• N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C9H11F2N3O4S.ClH/c10-9(11,5-12)6-13-19(17,18)8-3-1-7(2-4-8)14(15)16;/h1-4,13H,5-6,12H2;1H
• InChI Key： BNWOLWVIXUYSLZ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC(CN)(F)F)(=O)=O

Computed Properties

• Exact Mass: 331.0205111g/mol
• Monoisotopic Mass: 331.0205111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride

Introduction to N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride (CAS No. 1795383-34-4)

N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride, identified by its CAS number 1795383-34-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its 3-amino-2,2-difluoropropyl side chain and the presence of a nitro group on the benzene ring, contribute to its distinct chemical properties and potential therapeutic applications.

The synthesis of N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3-amino-2,2-difluoropropyl moiety is critical, as it imparts specific steric and electronic characteristics to the molecule. This side chain not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets. The subsequent attachment of the 4-nitrobenzene-1-sulfonamide group further enhances the molecule's pharmacological potential by introducing additional functional sites for binding and modulation.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their wide range of biological activities. Sulfonamides are known for their ability to act as inhibitors of various enzymes and receptors, making them valuable candidates for treating a variety of diseases. The nitro group in N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride, in particular, has been shown to enhance the compound's bioavailability and metabolic stability. This has led to extensive research into optimizing synthetic routes to produce this compound in higher yields and purities.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications. The chloride counterion not only improves the compound's solubility in aqueous solutions but also enhances its stability during storage and transportation. These properties make it an attractive candidate for further development into a therapeutic agent. Researchers have been exploring various formulations and delivery systems to maximize the efficacy of this compound while minimizing potential side effects.

The biological activity of N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits potent inhibitory effects on certain enzymes and receptors associated with inflammation and cancer progression. The unique combination of functional groups in its structure allows it to interact with multiple targets simultaneously, which could lead to synergistic therapeutic effects. This multitarget approach is increasingly recognized as a promising strategy in drug discovery, as it can address complex diseases more effectively than single-target agents.

In addition to its potential therapeutic applications, N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride has also been investigated for its role in chemical biology research. Its structural complexity makes it a valuable tool for studying enzyme mechanisms and developing new synthetic methodologies. The nitro group serves as a handle for further chemical modifications, allowing researchers to explore novel derivatives with enhanced biological activities. This flexibility has opened up new avenues for drug discovery and molecular biology studies.

The synthesis and characterization of this compound have benefited from advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have provided detailed insights into the structure-property relationships of N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride, enabling researchers to optimize its synthesis and improve its pharmacological properties. The high-resolution structural data obtained from these techniques have been instrumental in understanding how the compound interacts with biological targets at the molecular level.

The future prospects for N-(3-amino-2,2-difluoropropyl)-4-nitrobenzene-1-sulfonamide hydrochloride are promising, with ongoing research aimed at developing more effective derivatives and exploring new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical reality. The compound's unique structural features and biological activities make it a valuable asset in the quest for novel treatments for various diseases.